Cas no 2228183-85-3 (3-(1-aminocyclopropyl)-4-nitrophenol)

• Product Name: 3-(1-aminocyclopropyl)-4-nitrophenol
• CAS No: 2228183-85-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6455877
• PubChem ID: 165755346
• Update Time: 2025-06-08

3-(1-aminocyclopropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)-4-nitrophenol
• 2228183-85-3
• EN300-1802104

• Inchi： 1S/C9H10N2O3/c10-9(3-4-9)7-5-6(12)1-2-8(7)11(13)14/h1-2,5,12H,3-4,10H2
• InChI Key： WVKIDHYQIWSBJF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(1-aminocyclopropyl)-4-nitrophenol

3-(1-Aminocyclopropyl)-4-Nitrophenol (CAS No. 2228183-85-3): An Overview and Recent Research Developments

3-(1-Aminocyclopropyl)-4-nitrophenol (CAS No. 2228183-85-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structural features, which include an aminocyclopropyl group and a nitrophenol moiety. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The aminocyclopropyl group in 3-(1-aminocyclopropyl)-4-nitrophenol is particularly noteworthy due to its strained ring structure, which imparts unique electronic and steric properties. The cyclopropyl ring is highly reactive due to the high angle strain, making it susceptible to various chemical transformations. This property has been exploited in the synthesis of complex molecules and in the development of new materials with tailored properties.

The nitrophenol moiety, on the other hand, is a well-known functional group that exhibits strong electron-withdrawing effects. This characteristic makes 3-(1-aminocyclopropyl)-4-nitrophenol an excellent candidate for applications in redox chemistry, photochemistry, and as a building block for the synthesis of more complex molecules. The nitro group can also be reduced to an amino group under appropriate conditions, providing a versatile platform for further chemical modifications.

Recent research has focused on the potential biological activities of 3-(1-aminocyclopropyl)-4-nitrophenol. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(1-aminocyclopropyl)-4-nitrophenol effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(1-aminocyclopropyl)-4-nitrophenol has also been investigated for its antioxidant activity. A study conducted by researchers at the University of California found that this compound can scavenge free radicals and protect cells from oxidative damage. These findings have implications for the development of new drugs to treat conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The synthetic routes to produce 3-(1-aminocyclopropyl)-4-nitrophenol have been extensively studied. One common method involves the reaction of 4-nitrophenol with an appropriate cyclopropane derivative under mild conditions. This approach allows for high yields and good selectivity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

In the field of materials science, 3-(1-aminocyclopropyl)-4-nitrophenol has been explored as a precursor for the synthesis of novel polymers and functional materials. Its unique combination of functional groups provides opportunities for designing materials with specific properties, such as enhanced mechanical strength, improved thermal stability, and tunable optical properties. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The analytical characterization of 3-(1-aminocyclopropyl)-4-nitrophenol has also been a focus of recent research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These methods are crucial for ensuring the quality and consistency of the compound in various applications.

In conclusion, 3-(1-aminocyclopropyl)-4-nitrophenol (CAS No. 2228183-85-3) is a versatile compound with significant potential in multiple fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and optimize synthetic methods, contributing to its growing importance in both academic and industrial settings.